Cas no 2137779-00-9 (1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]-)

• Product Name: 1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]-
• CAS No: 2137779-00-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5258888
• Update Time: 2025-06-08

1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]-

• Inchi： 1S/C12H20N2O/c1-8-4-5-12(13)10(3)11(8)6-14-9(2)7-15/h4-5,9,14-15H,6-7,13H2,1-3H3
• InChI Key： ZCJFXFGZTYNPIV-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=C(C)C=CC(N)=C1C)C

Additional information on 1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]-

Introduction to 1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]- (CAS No. 2137779-00-9)

1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]- (CAS No. 2137779-00-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, often referred to as APDMA, is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities.

The molecular structure of APDMA consists of a 1-propanol backbone with a substituted aromatic ring and an amino group. Specifically, the compound features a 3-amino-2,6-dimethylphenyl moiety attached to a methyl group, which is further linked to the amino group on the propanol chain. This intricate arrangement of functional groups imparts specific chemical properties and reactivity patterns that are of interest in various scientific and industrial contexts.

In the realm of pharmaceutical research, APDMA has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that APDMA exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

Beyond its potential as a therapeutic agent, APDMA has also been investigated for its role in modulating cellular signaling pathways. Studies have demonstrated that this compound can influence the expression and activity of key signaling molecules, such as transcription factors and second messengers. This property makes it a valuable tool for understanding the molecular mechanisms underlying various physiological and pathological processes.

The synthesis of APDMA involves several steps that require precise control over reaction conditions and purification techniques. Common synthetic routes include the coupling of appropriate aromatic amines with alkyl halides followed by functional group modifications to achieve the desired structure. The efficiency and scalability of these synthetic methods are crucial for the large-scale production of APDMA, which is essential for both research and commercial applications.

In addition to its chemical synthesis, the characterization of APDMA is essential for ensuring its purity and structural integrity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to verify the identity and purity of the compound. These methods provide detailed information about the molecular structure and help in identifying any impurities or by-products that may affect its biological activity.

The safety profile of APDMA is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in different populations.

In conclusion, 1-Propanol, 2-[[(3-amino-2,6-dimethylphenyl)methyl]amino]- (CAS No. 2137779-00-9) represents a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.